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  4. 2-[[6-Acetyl-3-cyano-4-(trifluoromethyl)-7,8-dihydro-5H-1,6-naphthyridin-2-yl]sulfanyl]-N-(3-cyanophenyl)acetamide
2-[[6-Acetyl-3-cyano-4-(trifluoromethyl)-7,8-dihydro-5H-1,6-naphthyridin-2-yl]sulfanyl]-N-(3-cyanophenyl)acetamide 2-[[6-Acetyl-3-cyano-4-(trifluoromethyl)-7,8-dihydro-5H-1,6-naphthyridin-2-yl]sulfanyl]-N-(3-cyanophenyl)acetamide
Brand Name: Vulcanchem
CAS No.: 664999-42-2
VCID: VC0460753
InChI: InChI=1S/C21H16F3N5O2S/c1-12(30)29-6-5-17-16(10-29)19(21(22,23)24)15(9-26)20(28-17)32-11-18(31)27-14-4-2-3-13(7-14)8-25/h2-4,7H,5-6,10-11H2,1H3,(H,27,31)
SMILES: CC(=O)N1CCC2=C(C1)C(=C(C(=N2)SCC(=O)NC3=CC=CC(=C3)C#N)C#N)C(F)(F)F
Molecular Formula: C21H16F3N5O2S
Molecular Weight: 459.4g/mol

2-[[6-Acetyl-3-cyano-4-(trifluoromethyl)-7,8-dihydro-5H-1,6-naphthyridin-2-yl]sulfanyl]-N-(3-cyanophenyl)acetamide

CAS No.: 664999-42-2

Main Products

VCID: VC0460753

Molecular Formula: C21H16F3N5O2S

Molecular Weight: 459.4g/mol

2-[[6-Acetyl-3-cyano-4-(trifluoromethyl)-7,8-dihydro-5H-1,6-naphthyridin-2-yl]sulfanyl]-N-(3-cyanophenyl)acetamide - 664999-42-2

CAS No. 664999-42-2
Product Name 2-[[6-Acetyl-3-cyano-4-(trifluoromethyl)-7,8-dihydro-5H-1,6-naphthyridin-2-yl]sulfanyl]-N-(3-cyanophenyl)acetamide
Molecular Formula C21H16F3N5O2S
Molecular Weight 459.4g/mol
IUPAC Name 2-[[6-acetyl-3-cyano-4-(trifluoromethyl)-7,8-dihydro-5H-1,6-naphthyridin-2-yl]sulfanyl]-N-(3-cyanophenyl)acetamide
Standard InChI InChI=1S/C21H16F3N5O2S/c1-12(30)29-6-5-17-16(10-29)19(21(22,23)24)15(9-26)20(28-17)32-11-18(31)27-14-4-2-3-13(7-14)8-25/h2-4,7H,5-6,10-11H2,1H3,(H,27,31)
Standard InChIKey KSZQPDCJJPLBEO-UHFFFAOYSA-N
SMILES CC(=O)N1CCC2=C(C1)C(=C(C(=N2)SCC(=O)NC3=CC=CC(=C3)C#N)C#N)C(F)(F)F
Canonical SMILES CC(=O)N1CCC2=C(C1)C(=C(C(=N2)SCC(=O)NC3=CC=CC(=C3)C#N)C#N)C(F)(F)F
PubChem Compound 1005635
Last Modified Nov 13 2021
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